molecular formula C10H9F3O4 B8298154 4-Hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid

4-Hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid

Cat. No.: B8298154
M. Wt: 250.17 g/mol
InChI Key: SIDZSXRMOJVIOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid is a useful research compound. Its molecular formula is C10H9F3O4 and its molecular weight is 250.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9F3O4

Molecular Weight

250.17 g/mol

IUPAC Name

2-[4-hydroxy-2-(2,2,2-trifluoroethoxy)phenyl]acetic acid

InChI

InChI=1S/C10H9F3O4/c11-10(12,13)5-17-8-4-7(14)2-1-6(8)3-9(15)16/h1-2,4,14H,3,5H2,(H,15,16)

InChI Key

SIDZSXRMOJVIOO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1O)OCC(F)(F)F)CC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a stirred solution of methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate (1.3 g, 4.8 mmol) from Step 4 above in THF (15 mL) was added water (3 mL) and LiOH (0.62 g, 15 mmol). The mixture was stirred at ambient temperature for 6 h and the solvents were removed under reduced pressure. The residue was partitioned between CH2Cl2 and aqueous citric acid. The organic phase was dried (MgSO4), filtered, and the solvent was removed under reduced pressure to give 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid as an amorphous solid (HPLC retention time=13.2 min (method D)).
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3 mL
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0.62 g
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15 mL
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